Cas no 1805945-57-6 (Ethyl 3-bromomethyl-2-cyano-6-(difluoromethyl)phenylacetate)

Ethyl 3-bromomethyl-2-cyano-6-(difluoromethyl)phenylacetate is a versatile brominated intermediate with applications in organic synthesis and pharmaceutical research. The compound features a reactive bromomethyl group, enabling nucleophilic substitution reactions, while the cyano and difluoromethyl substituents enhance its utility in constructing complex heterocycles or fluorinated scaffolds. Its ester functionality provides additional reactivity for further derivatization. The presence of fluorine atoms contributes to improved metabolic stability and lipophilicity, making it valuable in medicinal chemistry. This compound is particularly useful in the development of agrochemicals and bioactive molecules, where selective functionalization is required. Proper handling under inert conditions is recommended due to its sensitivity to moisture and potential reactivity.
Ethyl 3-bromomethyl-2-cyano-6-(difluoromethyl)phenylacetate structure
1805945-57-6 structure
Product Name:Ethyl 3-bromomethyl-2-cyano-6-(difluoromethyl)phenylacetate
CAS No:1805945-57-6
MF:C13H12BrF2NO2
MW:332.140689849854
CID:4945818
Update Time:2025-06-08

Ethyl 3-bromomethyl-2-cyano-6-(difluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-bromomethyl-2-cyano-6-(difluoromethyl)phenylacetate
    • Inchi: 1S/C13H12BrF2NO2/c1-2-19-12(18)5-10-9(13(15)16)4-3-8(6-14)11(10)7-17/h3-4,13H,2,5-6H2,1H3
    • InChI Key: CPCMIAJWVQOOBE-UHFFFAOYSA-N
    • SMILES: BrCC1C=CC(C(F)F)=C(C=1C#N)CC(=O)OCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 356
  • XLogP3: 3
  • Topological Polar Surface Area: 50.1

Ethyl 3-bromomethyl-2-cyano-6-(difluoromethyl)phenylacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015020233-1g
Ethyl 3-bromomethyl-2-cyano-6-(difluoromethyl)phenylacetate
1805945-57-6 97%
1g
1,549.60 USD 2021-06-18

Additional information on Ethyl 3-bromomethyl-2-cyano-6-(difluoromethyl)phenylacetate

Ethyl 3-bromomethyl-2-cyano-6-(difluoromethyl)phenylacetate (CAS No. 1805945-57-6): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-bromomethyl-2-cyano-6-(difluoromethyl)phenylacetate, identified by its CAS number 1805945-57-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including a bromomethyl group and a difluoromethyl substituent, make it an invaluable building block for medicinal chemists seeking to develop novel therapeutic agents.

The bromomethyl moiety in Ethyl 3-bromomethyl-2-cyano-6-(difluoromethyl)phenylacetate provides a reactive site for further functionalization, enabling the construction of complex molecular architectures. This property is particularly useful in the development of small-molecule inhibitors that require precise targeting of biological pathways. Additionally, the presence of a cyano group enhances the compound's reactivity, facilitating its incorporation into various pharmacophores. These characteristics have made it a preferred choice for researchers exploring new drug candidates.

In recent years, Ethyl 3-bromomethyl-2-cyano-6-(difluoromethyl)phenylacetate has been extensively studied for its potential applications in the treatment of neurological disorders. The difluoromethyl group, known for its ability to improve metabolic stability and binding affinity, has been particularly highlighted in several cutting-edge research projects. For instance, studies have demonstrated its utility in synthesizing novel compounds that exhibit potent activity against enzymes implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings underscore the compound's significance as a pharmacological tool.

The pharmaceutical industry has also explored Ethyl 3-bromomethyl-2-cyano-6-(difluoromethyl)phenylacetate as a precursor for anti-inflammatory agents. Research indicates that derivatives of this compound can modulate inflammatory pathways by interacting with specific target proteins. The structural versatility offered by its bromomethyl and cyano functional groups allows for the creation of molecules with tailored biological activities. This adaptability has been leveraged to develop potential treatments for conditions such as rheumatoid arthritis and chronic inflammation.

The synthesis of Ethyl 3-bromomethyl-2-cyano-6-(difluoromethyl)phenylacetate involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the bromination of a suitable phenylacetic acid derivative, followed by cyano group introduction and subsequent modification with a difluoromethyl group. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. These techniques reflect the evolving sophistication of pharmaceutical synthesis and underscore the compound's role in modern drug development.

The safety profile of Ethyl 3-bromomethyl-2-cyano-6-(< strong >difluoromethyl)phenylacetate is another critical aspect that has been thoroughly investigated. Extensive laboratory studies have evaluated its stability under various conditions, as well as its compatibility with standard laboratory equipment. These assessments ensure that researchers can handle the compound with confidence while minimizing potential risks. Furthermore, its non-toxicity profile makes it suitable for use in both academic and industrial settings without raising concerns about hazardous exposure.

The commercial availability of Ethyl 3-< strong >bromomethyl strong > -2-cyano -6 - (< strong > difluoromethyl ) strong > phenylacetate has facilitated its adoption by pharmaceutical companies worldwide. Reputable chemical suppliers provide high-purity samples of this compound, ensuring consistency and reliability for research purposes. This accessibility has accelerated the pace of drug discovery initiatives, allowing scientists to rapidly explore new therapeutic possibilities without facing significant supply chain challenges.

In conclusion, Ethyl 3-< strong >bromomethyl strong > -2-cyano -6 - (< strong > difluoromethyl ) strong > phenylacetate (CAS No. 1805945-57-6) is a multifaceted intermediate with broad applications in pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists developing innovative treatments for neurological and inflammatory diseases. As research continues to uncover new uses for this compound, its importance in advancing drug discovery is likely to grow even further.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd